Cas no 52797-55-4 (Benzenethiol, 2-[(phenylmethyl)amino]-)

Benzenethiol, 2-[(phenylmethyl)amino]- structure
52797-55-4 structure
Product Name:Benzenethiol, 2-[(phenylmethyl)amino]-
CAS No:52797-55-4
MF:C13H13NS
MW:215.31402182579
CID:358773
PubChem ID:11252898
Update Time:2025-04-19

Benzenethiol, 2-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol, 2-[(phenylmethyl)amino]-
    • 2-(benzylamino)benzenethiol
    • 52797-55-4
    • DTXSID20460182
    • SCHEMBL7002244
    • Inchi: 1S/C13H13NS/c15-13-9-5-4-8-12(13)14-10-11-6-2-1-3-7-11/h1-9,14-15H,10H2
    • InChI Key: FCGFVJCYIBUCCF-UHFFFAOYSA-N
    • SMILES: SC1C=CC=CC=1NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 215.07699
  • Monoisotopic Mass: 215.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 13Ų

Experimental Properties

  • PSA: 12.03
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd